N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-1-(2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide

• IUPAC Name: N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-1-[2-(3,4-dimethoxyanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H27N5O5S/c1-30-16-4-3-14(9-17(16)31-2)23-19(28)11-26-7-5-13(6-8-26)20(29)25-21-24-15(12-32-21)10-18(22)27/h3-4,9,12-13H,5-8,10-11H2,1-2H3,(H2,22,27)(H,23,28)(H,24,25,29)
• InChI Key: RJLNZLQWNTXCAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NC3=NC(=CS3)CC(=O)N)OC
• Molecular Formula: C21H27N5O5S
• Molecular Weight: 461.5 g/mol

Description

N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-1-(2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H27N5O5S and its molecular weight is 461.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of novel heterocyclic compounds, including those with thiazole moieties, has been explored for applications in dyeing polyester fibers and for their potential biological activities. These compounds demonstrate antioxidant, antitumor, and antimicrobial activities, suggesting their utility in creating biologically active fabrics or materials with specific functional properties (Khalifa et al., 2015).

Antitumor and Analgesic Agents

• Research into benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds has shown these derivatives possess significant analgesic and anti-inflammatory activities, highlighting their potential as new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Agents

• Thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial activity. These studies are important for developing new antimicrobial agents with potential applications in treating various bacterial and fungal infections (Patel et al., 2012).

Antitumor and Anti-HIV Activity

• A series of derivatives, including those with thiazole and piperazine units, have been synthesized and evaluated for their antiproliferative and anti-HIV activities. Such research indicates the compound's potential in designing new drugs for cancer and HIV treatment (Al-Soud et al., 2010).

Antioxidant Activities

• The development of new compounds, including thiazole derivatives, has also been explored for their antioxidant activities. This research is crucial for finding new antioxidant agents that could be used in various medical and industrial applications (Alhameed et al., 2019).